Cas no 2365390-66-3 (Trans-2-Trifluoromethyl-pyrrolidine-1,3-dicarboxylic acid 1-tert-butyl ester)

• Product Name: Trans-2-Trifluoromethyl-pyrrolidine-1,3-dicarboxylic acid 1-tert-butyl ester
• CAS No: 2365390-66-3
• MF: C₁₁H₁₆F₃NO₄
• MW: 283.244254112244
• MDL: MFCD32067012
• CID: 4771197
• Update Time: 2026-02-26

Trans-2-Trifluoromethyl-pyrrolidine-1,3-dicarboxylic acid 1-tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-1-(tert-Butoxycarbonyl)-2-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• Rel-(2S,3S)-1-(tert-butoxycarbonyl)-2-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• CID 154703238
• Trans-2-Trifluoromethyl-pyrrolidine-1,3-dicarboxylic acid 1-tert-butyl ester
• 1,3-Pyrrolidinedicarboxylic acid, 2-(trifluoromethyl)-, 1-(1,1-dimethylethyl) ester, (2S,3S)-

• MDL： MFCD32067012
• Inchi： 1S/C11H16F3NO4/c1-10(2,3)19-9(18)15-5-4-6(8(16)17)7(15)11(12,13)14/h6-7H,4-5H2,1-3H3,(H,16,17)/t6-,7-/m0/s1
• InChI Key： LVUQHAREUKFTRZ-BQBZGAKWSA-N
• SMILES： FC([C@@H]1[C@@H](C(=O)O)CCN1C(=O)OC(C)(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 375
• XLogP3: 2
• Topological Polar Surface Area: 66.8

Experimental Properties

• Density: 1.334±0.06 g/cm3(Predicted)
• Boiling Point: 335.4±42.0 °C(Predicted)
• pka: 3.94±0.40(Predicted)

Additional information on Trans-2-Trifluoromethyl-pyrrolidine-1,3-dicarboxylic acid 1-tert-butyl ester

Trans-2-Trifluoromethyl-pyrrolidine-1,3-dicarboxylic acid 1-tert-butyl ester (CAS No. 2365390-66-3): A Versatile Building Block in Modern Pharmaceutical Synthesis

Trans-2-Trifluoromethyl-pyrrolidine-1,3-dicarboxylic acid 1-tert-butyl ester (CAS No. 2365390-66-3) is a highly versatile and valuable intermediate in the field of pharmaceutical synthesis. This compound, characterized by its unique trifluoromethyl and pyrrolidine moieties, has gained significant attention due to its potential applications in the development of novel drugs and therapeutic agents. In this article, we will delve into the chemical structure, synthesis methods, and recent advancements in the use of this compound in medicinal chemistry.

The chemical structure of Trans-2-Trifluoromethyl-pyrrolidine-1,3-dicarboxylic acid 1-tert-butyl ester is composed of a pyrrolidine ring with a trifluoromethyl group at the 2-position and a tert-butyl ester at the 1-position. The presence of these functional groups imparts unique properties to the molecule, making it an attractive candidate for various synthetic transformations. The trifluoromethyl group is known for its electron-withdrawing effect and high lipophilicity, which can enhance the metabolic stability and bioavailability of drug candidates. The pyrrolidine ring, on the other hand, provides conformational rigidity and can influence the binding affinity of molecules to their biological targets.

The synthesis of Trans-2-Trifluoromethyl-pyrrolidine-1,3-dicarboxylic acid 1-tert-butyl ester has been extensively studied in recent years. One common approach involves the stereoselective synthesis of the pyrrolidine ring using chiral catalysts or auxiliaries. For instance, a recent study published in Organic Letters reported a highly efficient method for the asymmetric synthesis of this compound using a chiral phosphoric acid catalyst. This method not only achieved excellent enantioselectivity but also provided high yields, making it suitable for large-scale production.

In addition to its synthetic utility, Trans-2-Trifluoromethyl-pyrrolidine-1,3-dicarboxylic acid 1-tert-butyl ester has shown promising applications in drug discovery and development. Its trifluoromethyl group can enhance the pharmacological properties of lead compounds by improving their metabolic stability and reducing their susceptibility to enzymatic degradation. This is particularly important in the development of drugs targeting G protein-coupled receptors (GPCRs) and other membrane-bound proteins. A notable example is its use as a key intermediate in the synthesis of potent GPCR modulators, which have shown promising results in preclinical studies for treating various neurological disorders.

The pharmacokinetic properties of compounds derived from Trans-2-Trifluoromethyl-pyrrolidine-1,3-dicarboxylic acid 1-tert-butyl ester have also been extensively studied. Research published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit favorable pharmacokinetic profiles, including good oral bioavailability and extended half-lives. These properties are crucial for ensuring that therapeutic agents reach their intended targets at effective concentrations over an extended period.

Beyond its use in drug discovery, Trans-2-Trifluoromethyl-pyrrolidine-1,3-dicarboxylic acid 1-tert-butyl ester has also found applications in other areas of medicinal chemistry. For instance, it has been used as a building block for the synthesis of prodrugs designed to improve the solubility and permeability of poorly soluble drugs. A study published in Bioorganic & Medicinal Chemistry Letters reported the successful synthesis of prodrugs based on this compound that showed enhanced aqueous solubility and improved cellular uptake compared to their parent drugs.

In conclusion, Trans-2-Trifluoromethyl-pyrrolidine-1,3-dicarboxylic acid 1-tert-butyl ester (CAS No. 2365390-66-3) is a highly versatile and valuable intermediate with significant potential in modern pharmaceutical synthesis. Its unique chemical structure and favorable properties make it an attractive candidate for various synthetic transformations and drug discovery efforts. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of novel therapeutic agents for a wide range of diseases.